molecular formula C15H13NO4 B6397318 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% CAS No. 1261961-16-3

2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%

Cat. No. B6397318
CAS RN: 1261961-16-3
M. Wt: 271.27 g/mol
InChI Key: IYGVAIRAVKIFAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Ethylphenyl)-4-nitrobenzoic acid (EPNBA) is a chemical compound that has been used in a variety of scientific research applications, including the synthesis of novel compounds, the study of the mechanism of action, the exploration of biochemical and physiological effects, and the investigation of advantages and limitations for lab experiments.

Scientific Research Applications

2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% has been widely used in various scientific research applications, including the synthesis of new compounds, the study of the mechanism of action, the exploration of biochemical and physiological effects, and the investigation of advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% is not yet fully understood. However, it is believed to be involved in the regulation of cellular processes, such as gene expression, protein synthesis, and metabolic pathways. In addition, 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% may have an effect on the activity of enzymes and other proteins, as well as the biosynthesis of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% are not yet fully understood. However, it is believed to have an effect on the regulation of gene expression, protein synthesis, and metabolic pathways. In addition, 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% may have an effect on the activity of enzymes and other proteins, as well as the biosynthesis of certain compounds.

Advantages and Limitations for Lab Experiments

2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments, including its high purity (95%) and its low cost. However, there are several limitations associated with the use of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%, such as its potential toxicity and the difficulty of obtaining the compound in large quantities.

Future Directions

There are several potential future directions for research on 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%, including exploring its biochemical and physiological effects in more detail, investigating its mechanism of action, and studying its potential applications in drug development. In addition, further research could be done on its advantages and limitations for laboratory experiments, as well as its potential toxicity and how it can be safely handled. Finally, research could be done on the synthesis of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% and how it can be optimized for different applications.

Synthesis Methods

2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% can be synthesized from 4-ethylphenol and nitrobenzene in a two-step process. First, 4-ethylphenol is reacted with nitrobenzene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to produce 2-(4-ethylphenyl)-4-nitrobenzoic acid. This process can be further optimized by adjusting the reaction temperature and time. Second, the resultant 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% is purified by recrystallization from a suitable solvent, such as methanol or ethanol. The final product is a white crystalline solid with a purity of 95%.

properties

IUPAC Name

2-(4-ethylphenyl)-4-nitrobenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13NO4/c1-2-10-3-5-11(6-4-10)14-9-12(16(19)20)7-8-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYGVAIRAVKIFAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70688990
Record name 4'-Ethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70688990
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

271.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261961-16-3
Record name 4'-Ethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70688990
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.